Cas no 1805571-57-6 (3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride
• CAS No: 1805571-57-6
• MF: C₈H₅BrClNO₂S₂
• MW: 326.617797613144
• CID: 4961355
• Update Time: 2025-11-05

3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S2/c9-3-5-1-2-6(4-11)8(7(5)14)15(10,12)13/h1-2,14H,3H2
• InChI Key： NDNNEVRUUCBDGZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(=C1S)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3

Additional information on 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride

Introduction to 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride (CAS No. 1805571-57-6)

3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805571-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound serves as a versatile intermediate, particularly in the development of biologically active molecules. Its unique structural features, including a bromomethyl group, a cyano substituent, and a mercaptobenzenesulfonyl chloride moiety, make it a valuable building block for constructing complex chemical entities.

The bromomethyl group in the molecule provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups. This property is particularly useful in medicinal chemistry, where such reactivity facilitates the synthesis of novel drug candidates. The cyano group, on the other hand, contributes to the electronic properties of the molecule, influencing its reactivity and potential biological activity. Additionally, the mercaptobenzenesulfonyl chloride part introduces both sulfur and oxygen atoms, which can be further functionalized to create more intricate structures.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The compound 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride has been explored in several research studies for its potential applications in drug discovery. One notable area of interest is its utility in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromomethyl group allows for easy conjugation with other pharmacophores, while the cyano and sulfonyl chloride functionalities provide additional sites for chemical modification.

Recent advancements in synthetic methodologies have highlighted the importance of such intermediates in streamlining drug development processes. For instance, researchers have utilized 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride to construct scaffolds that mimic natural product structures known for their biological activity. These efforts have led to the identification of several lead compounds with promising pharmacological properties. The ability to rapidly modify this intermediate has significantly accelerated the discovery pipeline in academic and industrial settings.

The mercaptobenzenesulfonyl chloride moiety is particularly noteworthy for its role in forming stable sulfonamide bonds, which are prevalent in many bioactive molecules. This functionality has been exploited in the design of protease inhibitors and other enzyme-targeting agents. Moreover, the presence of both electron-withdrawing and electron-donating groups in the molecule allows for fine-tuning of its physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

From a synthetic chemistry perspective, 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride offers a unique platform for exploring diverse chemical transformations. Its reactivity with nucleophiles, including amines and thiols, enables the construction of sulfonamides and disulfides, respectively. These derivatives have been shown to exhibit a wide range of biological activities, making them attractive candidates for further investigation.

The compound's structural complexity also makes it an interesting subject for computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques have been employed to predict how modifications to this scaffold might influence binding affinity and selectivity. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds.

In conclusion, 3-Bromomethyl-6-cyano-2-mercaptobenzenesulfonyl chloride (CAS No. 1805571-57-6) is a multifunctional intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve, compounds like this will play an increasingly important role in accelerating the development of novel therapeutics.